Cas no 1514319-57-3 (7-(propan-2-yl)-3-oxa-9-azaspiro5.5undecane)
7-(propan-2-yl)-3-oxa-9-azaspiro5.5undecane Chemical and Physical Properties
Names and Identifiers
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- EN300-2845636
- 7-(propan-2-yl)-3-oxa-9-azaspiro[5.5]undecane
- 1514319-57-3
- AKOS017873182
- 7-(propan-2-yl)-3-oxa-9-azaspiro5.5undecane
-
- MDL: MFCD21846080
- Inchi: 1S/C12H23NO/c1-10(2)11-9-13-6-3-12(11)4-7-14-8-5-12/h10-11,13H,3-9H2,1-2H3
- InChI Key: JDRZZELGXYECEP-UHFFFAOYSA-N
- SMILES: O1CCC2(CC1)CCNCC2C(C)C
Computed Properties
- Exact Mass: 197.177964357g/mol
- Monoisotopic Mass: 197.177964357g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 185
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 21.3Ų
7-(propan-2-yl)-3-oxa-9-azaspiro5.5undecane Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-2845636-1g |
7-(propan-2-yl)-3-oxa-9-azaspiro[5.5]undecane |
1514319-57-3 | 1g |
$914.0 | 2023-09-07 | ||
| Enamine | EN300-2845636-5g |
7-(propan-2-yl)-3-oxa-9-azaspiro[5.5]undecane |
1514319-57-3 | 5g |
$2650.0 | 2023-09-07 | ||
| Enamine | EN300-2845636-10g |
7-(propan-2-yl)-3-oxa-9-azaspiro[5.5]undecane |
1514319-57-3 | 10g |
$3929.0 | 2023-09-07 | ||
| Enamine | EN300-2845636-0.05g |
7-(propan-2-yl)-3-oxa-9-azaspiro[5.5]undecane |
1514319-57-3 | 95.0% | 0.05g |
$768.0 | 2025-03-19 | |
| Enamine | EN300-2845636-0.1g |
7-(propan-2-yl)-3-oxa-9-azaspiro[5.5]undecane |
1514319-57-3 | 95.0% | 0.1g |
$804.0 | 2025-03-19 | |
| Enamine | EN300-2845636-0.25g |
7-(propan-2-yl)-3-oxa-9-azaspiro[5.5]undecane |
1514319-57-3 | 95.0% | 0.25g |
$840.0 | 2025-03-19 | |
| Enamine | EN300-2845636-0.5g |
7-(propan-2-yl)-3-oxa-9-azaspiro[5.5]undecane |
1514319-57-3 | 95.0% | 0.5g |
$877.0 | 2025-03-19 | |
| Enamine | EN300-2845636-1.0g |
7-(propan-2-yl)-3-oxa-9-azaspiro[5.5]undecane |
1514319-57-3 | 95.0% | 1.0g |
$914.0 | 2025-03-19 | |
| Enamine | EN300-2845636-2.5g |
7-(propan-2-yl)-3-oxa-9-azaspiro[5.5]undecane |
1514319-57-3 | 95.0% | 2.5g |
$1791.0 | 2025-03-19 | |
| Enamine | EN300-2845636-5.0g |
7-(propan-2-yl)-3-oxa-9-azaspiro[5.5]undecane |
1514319-57-3 | 95.0% | 5.0g |
$2650.0 | 2025-03-19 |
7-(propan-2-yl)-3-oxa-9-azaspiro5.5undecane Related Literature
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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5. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
Additional information on 7-(propan-2-yl)-3-oxa-9-azaspiro5.5undecane
Recent Advances in the Study of 7-(propan-2-yl)-3-oxa-9-azaspiro[5.5]undecane (CAS: 1514319-57-3): A Comprehensive Research Brief
The compound 7-(propan-2-yl)-3-oxa-9-azaspiro[5.5]undecane (CAS: 1514319-57-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This spirocyclic structure, characterized by its unique heterocyclic framework, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, positioning it as a candidate for drug development in areas such as central nervous system (CNS) disorders and infectious diseases.
One of the key breakthroughs in the study of this compound is its synthesis via novel catalytic methods. Researchers have developed efficient routes to produce 7-(propan-2-yl)-3-oxa-9-azaspiro[5.5]undecane with high yield and purity, leveraging advancements in asymmetric catalysis and green chemistry. These methods not only improve scalability but also reduce environmental impact, aligning with the growing demand for sustainable pharmaceutical manufacturing.
Pharmacological evaluations have revealed that 7-(propan-2-yl)-3-oxa-9-azaspiro[5.5]undecane exhibits potent activity against specific biological targets. For instance, recent in vitro and in vivo studies demonstrate its efficacy as a modulator of neurotransmitter receptors, particularly those involved in GABAergic and glutamatergic signaling. These findings suggest potential applications in treating anxiety, epilepsy, and neurodegenerative diseases. Additionally, preliminary data indicate antimicrobial properties, with activity against drug-resistant bacterial strains, highlighting its versatility as a therapeutic agent.
Mechanistic studies have further elucidated the compound's interactions at the molecular level. Structural analyses using X-ray crystallography and NMR spectroscopy have provided insights into its binding modes with target proteins, facilitating the design of derivatives with enhanced potency and selectivity. Computational modeling has also played a pivotal role in predicting the compound's pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME), which are critical for its development as a drug candidate.
Despite these advancements, challenges remain in the clinical translation of 7-(propan-2-yl)-3-oxa-9-azaspiro[5.5]undecane. Issues such as bioavailability, toxicity, and formulation stability need to be addressed through further research. Ongoing studies are exploring prodrug strategies and nanoparticle-based delivery systems to overcome these hurdles. Collaborative efforts between academia and industry are essential to accelerate the compound's progression from the laboratory to the clinic.
In conclusion, 7-(propan-2-yl)-3-oxa-9-azaspiro[5.5]undecane (CAS: 1514319-57-3) represents a promising scaffold in medicinal chemistry, with diverse therapeutic potential. Its recent advancements in synthesis, pharmacology, and mechanistic understanding underscore its value as a focus of current research. Future studies will likely expand its applications and optimize its properties, paving the way for novel treatments in multiple disease areas.
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